Cas no 78025-45-3 (1-Hexanone, 6-bromo-1-(2-furanyl)-)

• Product Name: 1-Hexanone, 6-bromo-1-(2-furanyl)-
• CAS No: 78025-45-3
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 535103
• PubChem ID: 20497556
• Update Time: 2025-04-19

1-Hexanone, 6-bromo-1-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 6-bromo-1-(2-furanyl)-
• 6-bromo-1-(furan-2-yl)hexan-1-one
• DTXSID90608115
• 78025-45-3

• Inchi： 1S/C10H13BrO2/c11-7-3-1-2-5-9(12)10-6-4-8-13-10/h4,6,8H,1-3,5,7H2
• InChI Key： SDDDHMQVWRUWRI-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 244.00989
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21